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Compound of Interest

Compound Name: 2,4-Diethyloxazole

Cat. No.: B15433917

A comprehensive review of available scientific literature and databases reveals a notable
absence of specific applications for 2,4-Diethyloxazole in the field of materials science. While
the oxazole core is a known constituent in various functional materials, the specific derivative,
2,4-Diethyloxazole, does not appear to be a widely studied or utilized compound in this
context.

Currently, information on 2,4-Diethyloxazole is largely confined to chemical databases that
provide fundamental physicochemical properties. This suggests that its potential as a building
block or functional component in materials science remains a largely unexplored area of
research. For researchers and scientists, this presents a potential opportunity for novel
investigations into the synthesis and characterization of new materials derived from this
scaffold.

Physicochemical Properties of 2,4-Diethyloxazole

For reference and potential future research, the basic properties of 2,4-Diethyloxazole are
summarized below.
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Property Value Reference
IUPAC Name 2,4-diethyl-1,3-oxazole [1]
Molecular Formula C7H11NO [1]
Molecular Weight 125.17 g/mol [1]
CAS Number 84027-83-8 [2]

Potential Research Directions

Given the lack of existing research, the following could be considered as potential avenues for
exploring the application of 2,4-Diethyloxazole in materials science:

e Polymer Science: Investigating the use of 2,4-Diethyloxazole as a monomer or an additive
in polymer synthesis could yield novel polymers with unique thermal, mechanical, or optical
properties. The oxazole ring could impart specific functionalities to the polymer backbone.

» Organic Electronics: While other heterocyclic compounds are extensively studied in organic
electronics, the potential of 2,4-Diethyloxazole-based materials in applications such as
organic light-emitting diodes (OLEDS) or organic field-effect transistors (OFETS) is unknown
and could be a subject of future research.

o Corrosion Inhibition: The nitrogen and oxygen atoms in the oxazole ring could potentially
coordinate with metal surfaces, suggesting a possible application as a corrosion inhibitor.

Experimental Workflow for Exploring Novel
Applications

For researchers interested in exploring the potential of 2,4-Diethyloxazole in materials
science, a general experimental workflow is proposed. This workflow is a conceptual guide and
would require specific adaptation based on the chosen research direction.
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Figure 1. A generalized experimental workflow for investigating the potential applications of 2,4-
Diethyloxazole in materials science.

In conclusion, while there is no established body of work on the application of 2,4-
Diethyloxazole in materials science, its chemical structure suggests that it could be a valuable,
yet unexplored, building block for the creation of novel functional materials. The lack of current
data highlights a clear opportunity for original research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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